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Compound of Interest

Compound Name: Hydriodic acid

Cat. No.: B052396 Get Quote

Application Notes and Protocols for 57%
Hydriodic Acid
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and critical safety information for the

handling and storage of 57% hydriodic acid. Adherence to these guidelines is essential to

ensure a safe laboratory environment and the integrity of experimental results.

Introduction
Hydriodic acid (HI) is a strong, corrosive acid and a powerful reducing agent commonly used

in organic and inorganic synthesis. The 57% concentration is a commercially available

azeotropic mixture with water.[1] Due to its hazardous nature, strict adherence to safety

protocols is mandatory. This document outlines the necessary procedures for safe handling,

storage, and emergency response.

Quantitative Data
A summary of the key physical, chemical, and safety data for 57% hydriodic acid is provided

in the tables below for easy reference.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

Appearance
Colorless to yellow or brown

liquid
[2]

Concentration 57% in water (azeotrope) [1]

Molecular Formula HI [3]

Molecular Weight 127.91 g/mol [3]

Boiling Point 127 °C (261 °F) [3][4][5]

Density / Specific Gravity 1.70 g/mL at 20 °C [3][4][5]

Vapor Pressure 721.8 kPa at 20°C [6]

pH ~1 (for a 13 g/L solution) [4]

Solubility Soluble in water [3]

Table 2: Safety and Handling Data
Parameter Information Reference(s)

Occupational Exposure Limits
No specific limits established;

follow safe work practices.
[7][8]

Storage Temperature 2°C to 8°C (Refrigerated) [9]

Incompatible Materials

Strong bases, oxidizing

agents, metals, amines,

fluorine, phosphorus.

[10]

Hazardous Decomposition

Products

Hydrogen iodide gas, iodine

vapor.
[10]

Experimental Protocols
General Handling and Dispensing Protocol
This protocol outlines the standard procedure for safely handling and dispensing 57%

hydriodic acid in a laboratory setting.
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Materials:

57% Hydriodic Acid

Appropriate glassware (borosilicate)

Secondary containment (e.g., polyethylene tray)

Pipette or graduated cylinder

Deionized water (for dilutions)

Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.

Don all required Personal Protective Equipment (PPE) as detailed in Section 4.

Place a secondary containment tray in the fume hood to contain any potential spills.

Have an acid spill kit readily accessible.

Dispensing:

Carefully open the hydriodic acid container inside the fume hood.

Use a clean, dry pipette or graduated cylinder to measure the required volume.

Dispense the acid slowly and carefully into the reaction vessel or dilution container.

ALWAYS add acid to water, never the other way around, to prevent a violent exothermic

reaction.[7]

Post-Dispensing:

Securely cap the hydriodic acid container immediately after use.
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Wipe any drips on the outside of the container with a damp cloth, ensuring the cloth is

disposed of as hazardous waste.

Clean all glassware thoroughly after use.

Dilution Protocol
Procedure:

Measure the required volume of deionized water into an appropriate container within a fume

hood.

Slowly and carefully add the calculated volume of 57% hydriodic acid to the water while

stirring gently.

Allow the solution to cool to room temperature before use, as the dilution process is

exothermic.

Safety and Hazard Management
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 57% hydriodic acid:

Eye Protection: Chemical splash goggles and a face shield.[8]

Hand Protection: Acid-resistant gloves (e.g., nitrile rubber).[9]

Body Protection: A lab coat, long pants, and closed-toe shoes. An acid-resistant apron is also

recommended.

Engineering Controls
All work with 57% hydriodic acid must be conducted in a properly functioning chemical

fume hood.[7]

An emergency eyewash station and safety shower must be readily accessible.[8]

Storage Procedures
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Store in a cool, dry, well-ventilated area, away from incompatible materials.[9]

Store in the original, tightly sealed container.[9]

Protect from light and air, as exposure can cause decomposition and discoloration.[6]

Store at a refrigerated temperature of 2°C to 8°C.[9]

Use secondary containment to prevent the spread of spills.

Spill and Emergency Procedures
Small Spill (manageable by trained personnel):

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as sand,

diatomaceous earth, or a commercial acid spill absorbent.[9] Do not use combustible

materials like sawdust.

Carefully neutralize the spill by slowly adding a weak base, such as sodium bicarbonate,

from the outside in.

Once neutralized (check with pH paper), collect the absorbed material into a designated

hazardous waste container.

Clean the spill area with soap and water.

Large Spill:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the fire alarm if necessary.

Contact your institution's emergency response team.

First Aid
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 30 minutes,

holding the eyelids open. Seek immediate medical attention.[8]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

large amounts of water for at least 15-30 minutes. Seek immediate medical attention.[8][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give the person 2-5 dl of

cold water to drink. Seek immediate medical attention.

Visualizations
The following diagrams illustrate key workflows and logical relationships for the safe handling of

57% hydriodic acid.
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Caption: Workflow for Safe Handling of Hydriodic Acid.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b052396?utm_src=pdf-body-img
https://www.benchchem.com/product/b052396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Spill Response Decision Tree.
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Exposure Route Immediate Action
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Caption: First Aid Procedures for Hydriodic Acid Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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